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Compound of Interest

Compound Name: PSB069

Cat. No.: B1662951 Get Quote

For researchers, scientists, and drug development professionals utilizing PSB069, a non-

selective NTPDase inhibitor, ensuring its proper disposal is a critical component of laboratory

safety and environmental responsibility. While Safety Data Sheets (SDSs) for PSB069 indicate

that it is not classified as a hazardous substance under OSHA and GHS guidelines, adherence

to established laboratory waste management protocols is essential.[1] This document provides

a comprehensive, step-by-step guide for the safe handling and disposal of PSB069, aligning

with standard laboratory practices for non-hazardous chemical waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including laboratory coats, safety glasses, and gloves. Handle

PSB069 in a well-ventilated area to minimize the potential for inhalation of any dust or

aerosols. In case of a spill, prevent further leakage if it is safe to do so. For powder spills, cover

with a plastic sheet or tarp to minimize spreading and keep the powder dry.[1] Use personal

protective equipment as required and mechanically collect the spilled material into a

designated and labeled container for disposal.[1] Thoroughly clean the contaminated surface

after material collection.[1]

Step-by-Step Disposal Protocol
The disposal of PSB069 should be conducted in accordance with all local, regional, national,

and international regulations. The following is a general procedural guide:

Waste Segregation:
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Collect all waste containing PSB069, including unused product, contaminated

consumables (e.g., pipette tips, tubes, gloves), and spill cleanup materials, in a dedicated

and clearly labeled waste container.

Do not mix PSB069 waste with other chemical waste streams unless compatibility has

been confirmed. PSB069 is known to be incompatible with strong oxidizing agents.[1]

Containerization:

Use a chemically resistant, sealable container for waste collection. The container should

be in good condition and appropriate for the type and volume of waste.

Label the waste container clearly with "PSB069 Waste" and include any other identifiers

required by your institution's environmental health and safety (EHS) department.

Storage:

Store the waste container in a designated, secure area away from general laboratory

traffic.

The storage area should be cool, dry, and well-ventilated.[1]

Disposal Request:

Once the waste container is full or ready for disposal, contact your institution's EHS or

hazardous waste management office to arrange for pickup and disposal.

Provide them with the necessary information about the waste, including the name of the

chemical and its non-hazardous classification.

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative data for PSB069.
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Property Value

Molecular Weight 450.83 g/mol

Formula C₂₀H₁₂ClN₂NaO₅S

Purity ≥98% (HPLC)

CAS Number 78510-31-3

Storage Store at room temperature

Purinergic Signaling Pathway and NTPDase
Inhibition
PSB069 functions as a non-selective inhibitor of ectonucleoside triphosphate

diphosphohydrolases (NTPDases). These enzymes play a crucial role in the purinergic

signaling pathway by hydrolyzing extracellular ATP and ADP, thereby regulating the activation

of P2 receptors. The following diagram illustrates this pathway and the point of inhibition by

PSB069.

Purinergic Signaling and NTPDase Inhibition by PSB069
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PSB069 inhibits NTPDases in the purinergic signaling pathway.
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By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of PSB069, contributing to a secure and environmentally conscious research

environment. Always consult your institution's specific waste disposal guidelines for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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